Cas no 82-93-9 (Chlorcyclizine)

Chlorcyclizine is an antihistamine belonging to the piperazine class, primarily used for its anti-allergic and antiemetic properties. It acts as a histamine H1-receptor antagonist, effectively mitigating symptoms associated with allergic reactions, such as rhinitis, urticaria, and conjunctivitis. Its additional anticholinergic and sedative effects contribute to its utility in motion sickness and nausea management. Chlorcyclizine is characterized by its prolonged duration of action, reducing dosing frequency compared to shorter-acting alternatives. The compound exhibits good oral bioavailability and is metabolized in the liver, with metabolites contributing to its therapeutic profile. Its stability and well-documented pharmacokinetics make it a reliable option in clinical and veterinary applications.
Chlorcyclizine structure
Chlorcyclizine structure
Product Name:Chlorcyclizine
CAS No:82-93-9
MF:C18H21ClN2
MW:300.825743436813
CID:723937
PubChem ID:329825905
Update Time:2025-05-28

Chlorcyclizine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-methyl-
    • 1-[(4-chlorophenyl)-phenylmethyl]-4-methylpiperazine
    • 1-(4-chloro-benzhydryl)-4-methyl-piperazine
    • 1-[(4-chlorophenyl)(phenyl)methyl]-4-methylpiperazine
    • Alergicide
    • Chlorcycline
    • chlorcyclizine
    • Chlorocycline
    • Chlorocyclizine
    • Diparalene
    • Histachlorazene
    • Histantine
    • Perazyl
    • Trihistan
    • 1-[(4-Chlorophenyl)phenylmethyl]-4-methyl-piperazine
    • 1-[(4-Chlorophenyl)phenylmethyl]-4-methylpiperazine (ACI)
    • Piperazine, 1-(p-chloro-α-phenylbenzyl)-4-methyl- (6CI, 8CI)
    • (±)-Chlorcyclizine
    • 1-(4-Chlorobenzhydryl)-4-methylpiperazine
    • 1-(p-Chloro-α-phenylbenzyl)-4-methylpiperazine
    • Compound 47-282
    • Di-Paralen
    • N-Methyl-N′-(4-chlorobenzhydryl)piperazine
    • NSC 25246
    • CHLORCYCLIZINE [MI]
    • BSPBio_000891
    • Piparalene
    • BRN 0272719
    • CHLORCYCLIZINE [HSDB]
    • Clorciclizina
    • 1-[(4-Chloro-phenyl)-phenyl-methyl]-4-methyl-piperazine
    • KBio1_000210
    • Chlorcyclizinum [INN-Latin]
    • Chlorcyclizinum (INN-Latin)
    • Prestwick2_000706
    • 1-((4-Chlorophenyl)phenylmethyl)-4-methylpiperazine
    • HSDB 3217
    • Chlorcyclizine [INN:BAN]
    • 1-(p-Chloro-alpha-phenylbenzyl)-4-methylpiperazine
    • Chlorcyclizinum
    • CHEMBL22150
    • R06AE04
    • TS-10037
    • COMPD 47-282
    • BPBio1_000981
    • Piperazine, 1-[(4-chlorophenyl)phenylmethyl]-4-methyl-
    • Oprea1_854942
    • UNII-M26C4IP44P
    • WLN: T6N DNTJ AYR&R DG& D1
    • Prestwick0_000706
    • N-Methyl-N'-(4-chlorobenzhydryl)piperazine
    • Piperazine, 1-(p-chloro-alpha-phenylbenzyl)-4-methyl-
    • SPBio_002812
    • 82-93-9
    • Clorciclizinio (INN-Spanish)
    • SCHEMBL4383
    • CHLORCYCLIZINE [VANDF]
    • Clorciclizinio [INN-Spanish]
    • NCGC00179384-01
    • Clorciclizinio
    • AC-15952
    • MFCD00056036
    • Prestwick3_000706
    • 1-(p-Chloro-.alpha.-phenylbenzyl)-4-methylpiperazine
    • Q2393323
    • Prestwick1_000706
    • Clorciclicina
    • chlorocyclizin
    • piperazine, 1-(4-chlorobenzhydryl)-4-methyl-
    • 82-93-9 (FREE BASE)
    • Chlorcyclizin
    • DTXSID9048011
    • PDSP2_000149
    • DTXCID5027988
    • 1-[(4-chlorophenyl)-phenyl-methyl]-4-methyl-piperazine
    • CHLORCYCLIZINE [WHO-DD]
    • DivK1c_000210
    • BDBM50329371
    • Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-methyl-
    • BRD-A57133233-003-03-7
    • BRD-A57133233-003-06-0
    • NINDS_000210
    • CHEBI:94402
    • BRD-A57133233-003-11-0
    • DB08936
    • AB00053788
    • PDSP1_000150
    • Chlorcyclizine free base
    • AKOS015962157
    • CHLORCYCLIZINE [INN]
    • NSC25246
    • Piperazine, 1-(((4-chlorophenyl)phenyl)methyl)-4-methyl-
    • 1-[(4-Chlorophenyl)phenylmethyl]-4-methylpiperazine
    • EN300-7478704
    • Clorciclizina [DCIT]
    • EINECS 201-446-0
    • SBI-0206679.P002
    • NSC-25246
    • M26C4IP44P
    • 1-((4-chlorophenyl)(phenyl)methyl)-4-methylpiperazine
    • AB00053788_09
    • PIPERAZINE, 1-((4-CHLOROPHENYL)PHENYLMETHYL)-4-METHYL)-
    • Piperazine, 1-(p-chloro-.alpha.-phenylbenzyl)-4-methyl-
    • NCGC00179384-10
    • NS00000648
    • Chlorcyclizine, >=98% (HPLC)
    • IDI1_000210
    • Chlorcyclizine
    • MDL: MFCD00056036
    • Inchi: 1S/C18H21ClN2/c1-20-11-13-21(14-12-20)18(15-5-3-2-4-6-15)16-7-9-17(19)10-8-16/h2-10,18H,11-14H2,1H3
    • InChI Key: WFNAKBGANONZEQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(N2CCN(C)CC2)C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 300.13900
  • Monoisotopic Mass: 300.1393264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 1.0732 (rough estimate)
  • Melting Point: 25°C
  • Boiling Point: bp0.1-0.15 137-145°
  • Refractive Index: 1.5749 (estimate)
  • PSA: 6.48000
  • LogP: 3.55260

Chlorcyclizine Security Information

  • Hazardous Material transportation number:UN 3077 9 / PGIII
  • Storage Condition:2-8°C

Chlorcyclizine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Chlorcyclizine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trimethylamineborane Catalysts: 2-Amino-6-methylpyridine Solvents: 1,2-Dichloroethane ;  24 h, 1 atm, 100 °C; 100 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
Borane-Trimethylamine Complex as a Reducing Agent for Selective Methylation and Formylation of Amines with CO2
Zhang, Yanmeng; et al, Organic Letters, 2021, 23(21), 8282-8286

Production Method 2

Reaction Conditions
Reference
Construction of Di(hetero)arylmethanes Through Pd-Catalyzed Direct Dehydroxylative Cross-Coupling of Benzylic Alcohols and Aryl Boronic Acids Mediated by Sulfuryl Fluoride (SO2F2)
Zhao, Chuang; et al, European Journal of Organic Chemistry, 2019, 2019(8), 1801-1807

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium iodide Solvents: Tetrahydrofuran ;  8 h, reflux
2.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, 60 - 70 °C
Reference
Efficient synthesis of antihistamines clocinizine and chlorcyclizine
Venkat Narsaiah, A.; et al, Medicinal Chemistry Research, 2012, 21(4), 538-541

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Calcium chloride Solvents: Water ;  rt; 4 h, reflux
2.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium iodide Solvents: Tetrahydrofuran ;  8 h, reflux
3.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, 60 - 70 °C
Reference
Efficient synthesis of antihistamines clocinizine and chlorcyclizine
Venkat Narsaiah, A.; et al, Medicinal Chemistry Research, 2012, 21(4), 538-541

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  15 min, 0 °C; 1 h, rt
1.2 Reagents: Water ;  cooled
2.1 Reagents: Hydrochloric acid ,  Calcium chloride Solvents: Water ;  rt; 4 h, reflux
3.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium iodide Solvents: Tetrahydrofuran ;  8 h, reflux
4.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, 60 - 70 °C
Reference
Efficient synthesis of antihistamines clocinizine and chlorcyclizine
Venkat Narsaiah, A.; et al, Medicinal Chemistry Research, 2012, 21(4), 538-541

Production Method 6

Reaction Conditions
1.1 Catalysts: Alumina (10 wt% Cu and 5 wt% Co) Solvents: Methanol ;  4 h, 180 °C
Reference
Tunable mono- and di-methylation of amines with methanol over bimetallic CuCo nanoparticle catalysts
Li, Ke-Ming; et al, Green Chemistry, 2022, 24(15), 5965-5977

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, 60 - 70 °C
Reference
Efficient synthesis of antihistamines clocinizine and chlorcyclizine
Venkat Narsaiah, A.; et al, Medicinal Chemistry Research, 2012, 21(4), 538-541

Production Method 8

Reaction Conditions
1.1 Reagents: Carbon dioxide ,  Carbon monoxide Catalysts: Dirhodium tetraacetate Solvents: Tetrahydrofuran ;  48 h, 45 bar, 130 °C
Reference
Catalytic utilization of converter gas - an industrial waste for the synthesis of pharmaceuticals
Runikhina, Sofiya A.; et al, Chemical Science, 2023, 14(16), 4346-4350

Production Method 9

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  Zinc Catalysts: Bromobenzene ,  Cobalt chloride (CoCl2) ,  Zinc bromide ;  15 min, rt
1.2 5 min, rt; 30 min, rt
1.3 rt
Reference
Straightforward three-component synthesis of diarylmethylpiperazines and 1,2-diarylethylpiperazines
Sengmany, Stephane; et al, Tetrahedron, 2007, 63(18), 3672-3681

Production Method 10

Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ,  Zinc Catalysts: Bromobenzene ,  Cobalt chloride (CoCl2) ,  Zinc bromide ;  15 min, rt
1.2 5 min, rt; 30 min, rt
1.3 18 h, rt
Reference
Straightforward three-component synthesis of diarylmethylpiperazines and 1,2-diarylethylpiperazines
Sengmany, Stephane; et al, Tetrahedron, 2007, 63(18), 3672-3681

Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine ,  Sulfonyl fluoride Solvents: Tetrahydrofuran ;  rt; 0.5 - 3 h, rt
1.2 Reagents: Tripotassium phosphate Catalysts: Palladium diacetate ,  1,4-Bis(diphenylphosphino)butane Solvents: Tetrahydrofuran ;  12 h, 60 °C
2.1 -
Reference
Construction of Di(hetero)arylmethanes Through Pd-Catalyzed Direct Dehydroxylative Cross-Coupling of Benzylic Alcohols and Aryl Boronic Acids Mediated by Sulfuryl Fluoride (SO2F2)
Zhao, Chuang; et al, European Journal of Organic Chemistry, 2019, 2019(8), 1801-1807

Chlorcyclizine Raw materials

Chlorcyclizine Preparation Products

Chlorcyclizine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:82-93-9)Chlorcyclizine
Order Number:LE15982
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Chlorcyclizine

Recent Advances in Chlorcyclizine (CAS 82-93-9) Research: Therapeutic Potential and Mechanisms of Action

Chlorcyclizine (CAS 82-93-9), a first-generation antihistamine with a piperazine structure, has recently garnered renewed interest in the chemical biology and pharmaceutical research communities. Originally developed for allergy treatment, this compound's unique pharmacological profile has led to investigations into its potential applications beyond traditional antihistaminic effects. Recent studies have explored its antiviral properties, particularly against hepatitis C virus (HCV), as well as its potential in managing nausea associated with chemotherapy and motion sickness.

A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated Chlorcyclizine's potent inhibitory effects on HCV entry and replication through multiple mechanisms. The research team identified that Chlorcyclizine interferes with viral attachment to host cells by modulating claudin-1, a tight junction protein critical for HCV entry. Furthermore, the compound showed synergistic effects when combined with direct-acting antivirals (DAAs), suggesting potential for combination therapies in HCV treatment regimens.

Structural-activity relationship (SAR) studies have provided new insights into Chlorcyclizine's molecular interactions. The piperazine moiety (82-93-9 core structure) appears crucial for both its antihistaminic and antiviral activities. Recent crystallography data published in the Journal of Medicinal Chemistry revealed unexpected binding interactions with histamine H1 receptors that may explain the compound's prolonged duration of action compared to other first-generation antihistamines.

In oncology research, Chlorcyclizine has shown promise as a chemosensitizer. A 2024 preclinical study in Molecular Cancer Therapeutics reported that Chlorcyclizine enhances the efficacy of platinum-based chemotherapy by inhibiting drug efflux transporters and modulating tumor microenvironment pH. These findings suggest potential applications in overcoming multidrug resistance (MDR) in various cancers, particularly in gastric and ovarian malignancies.

Pharmacokinetic studies have also advanced our understanding of Chlorcyclizine metabolism. Recent work published in Drug Metabolism and Disposition identified novel metabolites formed through N-dealkylation and aromatic hydroxylation pathways. Interestingly, one of these metabolites demonstrated significant anti-inflammatory activity independent of the parent compound, opening new avenues for derivative development.

From a safety perspective, ongoing research is addressing Chlorcyclizine's side effect profile, particularly its sedative effects. A 2023 clinical pharmacology study in the European Journal of Clinical Pharmacology found significant interindividual variability in Chlorcyclizine-induced sedation, correlating with genetic polymorphisms in CYP2D6 and ABCB1 genes. These findings may inform personalized dosing strategies in future therapeutic applications.

Looking forward, several pharmaceutical companies have initiated development programs for Chlorcyclizine derivatives with improved selectivity and reduced central nervous system penetration. These next-generation compounds aim to maintain the therapeutic benefits while minimizing adverse effects, potentially expanding the clinical utility of this classic molecule in modern medicine.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:82-93-9)Chlorcyclizine
LE15982
Purity:99%
Quantity:25KG,200KG,1000KG
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